Cas no 37581-28-5 (4-(3-Trifluoromethyl-benzyl)-piperidine)

• Product Name: 4-(3-Trifluoromethyl-benzyl)-piperidine
• CAS No: 37581-28-5
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• MDL: MFCD05863563
• CID: 854098
• PubChem ID: 11230272
• Update Time: 2026-04-29

4-(3-Trifluoromethyl-benzyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[[3-(trifluoromethyl)phenyl]methyl]-
• 4-(3-TRIFLUOROMETHYL-BENZYL)-PIPERIDINE
• 4-[[3-(trifluoromethyl)phenyl]methyl]Piperidine
• BP012
• 4-(3-Trifluoromethyl-benzyl)-piperidine

• MDL： MFCD05863563

Computed Properties

• Exact Mass: 243.12300

Experimental Properties

• PSA: 12.03000
• LogP: 3.57630

4-(3-Trifluoromethyl-benzyl)-piperidine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(3-Trifluoromethyl-benzyl)-piperidine

Comprehensive Overview of 4-(3-Trifluoromethyl-benzyl)-piperidine (CAS No. 37581-28-5)

4-(3-Trifluoromethyl-benzyl)-piperidine (CAS No. 37581-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and trifluoromethyl-benzyl substituent, exhibits unique chemical properties that make it valuable in various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug development and material science.

The molecular structure of 4-(3-Trifluoromethyl-benzyl)-piperidine includes a piperidine ring, which is a common motif in bioactive molecules. The addition of the trifluoromethyl-benzyl group enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. These features have led to its exploration in the synthesis of novel therapeutic agents, particularly in central nervous system (CNS) targeting drugs.

One of the most frequently asked questions about 4-(3-Trifluoromethyl-benzyl)-piperidine is its role in neuropharmacology. Recent studies suggest that derivatives of this compound may interact with neurotransmitter receptors, making it a candidate for treating neurological disorders. This aligns with the growing public interest in mental health and neurodegenerative diseases, topics that dominate healthcare discussions today.

In addition to its pharmaceutical potential, 4-(3-Trifluoromethyl-benzyl)-piperidine is also studied for its applications in material science. The trifluoromethyl group contributes to the compound's thermal and chemical stability, making it useful in the development of advanced polymers and coatings. This aspect is particularly relevant given the increasing demand for high-performance materials in industries like electronics and aerospace.

The synthesis of 4-(3-Trifluoromethyl-benzyl)-piperidine involves multi-step organic reactions, often starting from commercially available piperidine derivatives. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact the compound's efficacy in downstream applications. This has led to numerous publications and patents focusing on improved synthetic routes.

Market trends indicate a rising demand for 4-(3-Trifluoromethyl-benzyl)-piperidine, driven by its versatility in research and development. Pharmaceutical companies and academic institutions are the primary consumers, utilizing it as a building block for more complex molecules. The compound's CAS No. 37581-28-5 is often referenced in procurement databases, highlighting its commercial significance.

From an environmental and safety perspective, 4-(3-Trifluoromethyl-benzyl)-piperidine is generally considered stable under standard conditions. However, like many organic compounds, it requires proper handling to avoid unnecessary exposure. Safety data sheets (SDS) provide detailed guidelines for storage and disposal, ensuring compliance with regulatory standards.

Looking ahead, the future of 4-(3-Trifluoromethyl-benzyl)-piperidine appears promising. With ongoing advancements in synthetic chemistry and drug discovery, this compound is likely to play a pivotal role in the development of next-generation therapeutics and materials. Its unique combination of structural features and functional groups positions it as a key player in interdisciplinary research.

In conclusion, 4-(3-Trifluoromethyl-benzyl)-piperidine (CAS No. 37581-28-5) is a compound of significant scientific and industrial interest. Its applications span across pharmaceuticals, material science, and beyond, making it a subject of continuous exploration. As research progresses, we can expect to uncover even more potential uses for this versatile molecule.